BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Titanium(lV)
Methoxide (CAS 992-92-7)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Titanium(1V) methoxide

Cat. No.: B1366226

Disclaimer: The following technical guide provides comprehensive information on the chemical
substance associated with CAS number 992-92-7, which is Titanium(IV) methoxide. It has
come to our attention that the core requirements of the prompt, specifically those related to
drug development, signaling pathways, and biological assays, are not applicable to this
compound. Titanium(lV) methoxide is an organometallic compound primarily utilized in
materials science and catalysis, and there is no scientific literature supporting its application in
pharmacological or biological signaling research. Therefore, this guide focuses on the actual
chemical properties, synthesis, and applications of Titanium(IV) methoxide.

Chemical Identification and Properties

Titanium(lV) methoxide, also known as tetramethyl titanate, is a key precursor in the
synthesis of titanium-based materials.[1] Its fundamental chemical and physical properties are

summarized below.

Table 1: Chemical Identification of Titanium(lV) Methoxide
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Identifier

Value

CAS Number

992-92-7[2]

Molecular Formula

C4aH1204Ti[3] or Ti(OCHs)4

Molecular Weight 172.00 g/mol [2]
IUPAC Name Titanium(IV) methoxide[4]

Methyl orthotitanate, Tetramethoxytitanium,
Synonyms )

Tetramethyl orthotitanate
InChl Key ITNVWQNWHXEMNS-UHFFFAOY SA-N
SMILES CO--INVALID-LINK--(OC)OC

Table 2: Physical and Chemical Properties of Titanium(IV) Methoxide

Property Value
Appearance White solid[2]
Melting Point 200-210 °C (lit)[1]
Boiling Point 243 °C at 52 mmHg[1]
Flash Point 14 °C (57.2 °F) - closed cup
- Slightly soluble in organic solvents; reacts with
Solubility
water.[1]
N Stable under normal conditions, but moisture
Stability N
sensitive.[5]
Flammable solid. Harmful if swallowed or in
Hazards contact with skin. Causes serious eye damage.

May cause respiratory irritation.[2]

Synthesis of Titanium(lV) Methoxide
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Titanium(lV) methoxide can be synthesized through several routes, most commonly involving
the reaction of a titanium halide with methanol or the transesterification of another titanium
alkoxide.

Experimental Protocol: Synthesis from Tetrabutyl
Titanate and Methanol

A common laboratory-scale synthesis involves the reaction of tetrabutyl titanate with methanol.

[6]

Materials:

o Tetrabutyl titanate

o Methanol (anhydrous)

e Dry Argon or Nitrogen atmosphere
Procedure:

¢ In a reaction vessel under a dry argon atmosphere, dissolve tetrabutyl titanate in anhydrous
methanol.

e The reaction proceeds via transesterification, producing Titanium(lV) methoxide and
butanol as a byproduct.

¢ The Titanium(lV) methoxide precipitates from the solution.
e The precipitate is separated by centrifugation.

e The solid product is washed with fresh anhydrous methanol to remove any unreacted
starting materials and byproducts.

e The final product is dried under vacuum to yield pure Titanium(lV) methoxide.
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Caption: Workflow for the synthesis of Titanium(lV) Methoxide.
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Applications in Materials Science

The primary application of Titanium(lV) methoxide is as a precursor for the synthesis of
titanium dioxide (TiOz2) materials.[1] This is often achieved through a sol-gel process.

Sol-Gel Synthesis of Titanium Dioxide

The sol-gel process involves the hydrolysis and condensation of the titanium alkoxide
precursor.

Hydrolysis: Ti(OCHs)a + 4H20 — Ti(OH)4 + 4CHsOH
Condensation: Ti(OH)a — TiO2 + 2H20

This method allows for the creation of TiO2 nanoparticles, thin films, and other nanostructures
with controlled properties.[7] These materials have applications in:

Photocatalysis: Degradation of pollutants and water splitting.

Biomedical Devices: As coatings for implants due to the biocompatibility of TiO2.[8]

Drug Delivery: As a carrier for therapeutic agents.[8]

Sensors: In the fabrication of chemical and biological sensors.
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Sol-Gel Process for TiO2 Synthesis
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Caption: Generalized workflow of the sol-gel synthesis of TiO2.
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Toxicological Information

The toxicological properties of Titanium(lV) methoxide have not been extensively
investigated.[9] However, it is known to be a flammable solid and can cause skin and eye
irritation.[5] Upon contact with water, it hydrolyzes to form methanol, which is toxic and can
cause blindness if swallowed.[10] Therefore, appropriate safety precautions, including the use
of personal protective equipment, are necessary when handling this compound.

Conclusion

Titanium(lV) methoxide (CAS 992-92-7) is a valuable precursor in materials science,
particularly for the synthesis of titanium dioxide nanomaterials via the sol-gel process. Its utility
is rooted in its chemical reactivity, which allows for the controlled formation of inorganic
networks. While it does not have applications in drug development or biological signaling, the
materials derived from it have shown promise in biomedical applications such as drug delivery
and implant coatings. Further research into the synthesis and applications of its derivatives will
continue to be an active area of investigation in materials chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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